Cas no 1158750-07-2 (2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride)

• Product Name: 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride
• CAS No: 1158750-07-2
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• MDL: MFCD09445787
• CID: 5240965
• PubChem ID: 17206494
• Update Time: 2026-03-08

2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(Cyclohex-1-en-1-yl)ethyl][(pyridin-3-yl)methyl]amine hydrochloride
• 2-(cyclohex-1-en-1-yl)-N-(pyridin-3-ylmethyl)ethanamine hydrochloride
• (2-cyclohex-1-en-1-ylethyl)(pyridin-3-ylmethyl)amine hydrochloride
• [2-(Cyclohex-1-en-1-yl)ethyl][(pyridin-3-yl)methyl]aminehydrochloride
• 2-(Cyclohex-1-en-1-yl)-N-(pyridin-3-ylmethyl)ethan-1-amine hydrochloride
• 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride

• MDL： MFCD09445787
• Inchi： 1S/C14H20N2.ClH/c1-2-5-13(6-3-1)8-10-16-12-14-7-4-9-15-11-14;/h4-5,7,9,11,16H,1-3,6,8,10,12H2;1H
• InChI Key： IPTRTZJILVGXBT-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=NC=CC=1)CCC1=CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride

Comprehensive Overview of 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride (CAS No. 1158750-07-2)

2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride (CAS No. 1158750-07-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, features a cyclohexene ring linked to a pyridine moiety via an ethylamine bridge, making it a versatile intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting central nervous system (CNS) disorders and neurodegenerative diseases, which are among the most searched topics in modern pharmacology.

The molecular structure of 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride combines aromatic and aliphatic components, offering a balanced hydrophobicity and polarity. This characteristic is critical for optimizing blood-brain barrier (BBB) penetration, a hot topic in drug development forums and AI-driven research queries. The presence of the pyridin-3-yl group enhances its binding affinity to certain enzyme targets, while the cyclohexene ring contributes to conformational flexibility, a feature often explored in structure-activity relationship (SAR) studies.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in high-throughput screening (HTS) and computational chemistry. CAS No. 1158750-07-2 aligns with these trends, as its scaffold is amenable to derivatization for probing receptor-ligand interactions. Online discussions frequently highlight its potential role in addressing cognitive decline and mood disorders, reflecting public interest in mental health solutions. Notably, its hydrochloride salt form improves solubility, a practical consideration for formulation scientists.

From a synthetic perspective, the preparation of 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride involves multi-step organic reactions, including reductive amination and cyclohexene functionalization. These methods are frequently searched by chemistry enthusiasts and professionals seeking green chemistry alternatives or catalytic optimization strategies. The compound's purity and stability are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring reproducibility—a key concern in peer-reviewed literature and patent filings.

Beyond its pharmaceutical relevance, this compound has sparked interest in chemical biology for probing cellular signaling pathways. Its pyridine moiety, a common pharmacophore, is often associated with metal chelation, a trending topic in bioinorganic chemistry research. Additionally, its potential as a precursor for fluorescent probes or PET tracers aligns with the growing demand for diagnostic tools in precision medicine.

In summary, 2-(cyclohex-1-en-1-yl)ethyl(pyridin-3-yl)methylamine hydrochloride (CAS No. 1158750-07-2) exemplifies the intersection of medicinal chemistry and biomolecular research. Its structural ingenuity and applicability to pressing health challenges—such as neuroprotection and targeted therapy—make it a compelling subject for both academic and industrial investigations. As search trends indicate, the scientific community continues to explore its untapped potential, reinforcing its status as a valuable research chemical.